Cas no 374822-27-2 (1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine hydrochloride)

• Product Name: 1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine hydrochloride
• CAS No: 374822-27-2
• MF: C₁₀H₁₀ClF₆N
• MW: 293.636522769928
• MDL: MFCD24335266
• CID: 858729
• PubChem ID: 22293563
• Update Time: 2025-06-13

1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine hydrochloride
• 1-(3,5-Bis(trifluoromethyl)phenyl)-ethanamine hydrochloride
• Benzenemethanamine, a-methyl-3,5-bis(trifluoromethyl)-, hydrochloride
• (1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethylamine hydrochloride
• 1-[3,5-Bis(trifluoromethyl)phenyl]ethanamine HCl
• 1-[3,5-Bis(trifluoromethyl)phenyl]ethanamine Hydrochloride
• bis-(trifluoromethyl)phenylethylamine hydrochloride
• 1-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)ETHANAMINE HCL
• C10H9F6N.HCl
• AK165031
• AK165080
• DWSPCWWXKNPRFN-UHFFFAOYSA-N
• 4923AJ
• TRA0029023
• TRA0000657
• SY023975
• SY024157
• SY023976
• AK142274
• AX8268526
• AB0053022
• 1-[3,5-bis(trifluoromethyl)phenyl]ethanamine;hydrochloride
• 1-[3,
• MFCD02181164
• SB82142
• CS-0154117
• (RS)-alpha-methyl-3,5-bis(trifluoromethyl)benzenemethanamine hydrochloride
• 1-[3 pound not5-Bis(trifluoromethyl)phenyl]ethanamine Hydrochloride
• AC-29404
• MFCD24335266
• ZPA82227
• AKOS022174866
• DTXSID60624488
• 1-[3,5-Bis(trifluoromethyl)phenyl]ethan-1-amine--hydrogen chloride (1/1)
• SB82078
• 374822-27-2
• CS-11537
• SCHEMBL4471353
• 1-[3,5-Bis(trifluoromethyl)phenyl]ethanamineHydrochloride
• AB88885
• MFCD03426128
• SB44446

• MDL： MFCD24335266
• Inchi： 1S/C10H9F6N.ClH/c1-5(17)6-2-7(9(11,12)13)4-8(3-6)10(14,15)16;/h2-5H,17H2,1H3;1H
• InChI Key： DWSPCWWXKNPRFN-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=C(C(F)(F)F)C=C(C=1)C(C)N)(F)F

Computed Properties

• Exact Mass: 293.04100
• Monoisotopic Mass: 293.0405960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• PSA: 26.02000
• LogP: 5.24620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine hydrochloride

Comprehensive Overview of 1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine hydrochloride (CAS No. 374822-27-2)

1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine hydrochloride is a specialized organic compound with significant applications in pharmaceutical and chemical research. Its unique structure, featuring trifluoromethyl groups, enhances its reactivity and stability, making it a valuable intermediate in synthetic chemistry. The compound's CAS number, 374822-27-2, is a critical identifier for researchers and suppliers in the field.

The growing interest in fluorinated compounds has propelled 1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine hydrochloride into the spotlight. Fluorination is a trending topic in drug discovery due to its ability to improve bioavailability and metabolic stability. Researchers frequently search for terms like "fluorinated amine synthesis" or "trifluoromethylphenyl derivatives", highlighting the relevance of this compound in modern chemistry.

One of the key advantages of 1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine hydrochloride is its versatility. It serves as a building block for more complex molecules, particularly in the development of pharmaceutical intermediates. Its hydrochloride salt form ensures better solubility and handling, which is crucial for laboratory applications. This aligns with the increasing demand for high-purity chemical reagents in academic and industrial settings.

In the context of green chemistry, the synthesis and application of 1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine hydrochloride are subjects of ongoing research. Scientists are exploring eco-friendly methods to produce fluorinated compounds, addressing concerns about environmental impact. Searches for "sustainable fluorination techniques" or "green synthesis of amines" reflect this shift in priorities.

The compound's role in medicinal chemistry cannot be overstated. Its structural motifs are found in several bioactive molecules, making it a focal point for drug design. Researchers often inquire about "amine derivatives in drug development" or "trifluoromethyl applications in pharmaceuticals", underscoring its importance in the field.

Handling and storage of 1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine hydrochloride require adherence to standard laboratory protocols. Proper documentation, including its CAS number 374822-27-2, ensures traceability and safety. This is particularly relevant given the emphasis on chemical safety data sheets (SDS) and regulatory compliance in research environments.

In summary, 1-(3,5-Bis(trifluoromethyl)phenyl)ethanamine hydrochloride (CAS No. 374822-27-2) is a compound of high interest due to its fluorinated structure and broad utility. Its applications span from pharmaceutical intermediates to advanced material science, making it a subject of continuous exploration. As the scientific community advances, this compound will likely remain a key player in innovative research.